Cas no 383136-10-5 (1-(2-METHYL-3-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(2-METHYL-3-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 383136-10-5
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD02664862
• CID: 923321
• PubChem ID: 1481981
• Update Time: 2025-04-19

1-(2-METHYL-3-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYL-3-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(2-methyl-3-nitrophenyl)pyrrole-2-carbaldehyde
• HMS2707A06
• 1-(2-methyl-3-nitrophenyl)-2-pyrrolecarboxaldehyde
• 383136-10-5
• MFCD02664862
• CS-0357677
• 11T-0847
• BDBM48859
• CHEMBL1571487
• AKOS005607795
• SB62949
• Oprea1_644540
• MLS000720642
• 1-(2-methyl-3-nitro-phenyl)pyrrole-2-carbaldehyde
• STK894781
• 1-(2-Methyl-3-nitro-phenyl)-1H-pyrrole-2-carbaldehyde
• DTXSID00363243
• BBL020384
• SMR000336397
• cid_1481981
• DB-258717
• AKOS001475962

• MDL： MFCD02664862
• Inchi： 1S/C12H10N2O3/c1-9-11(5-2-6-12(9)14(16)17)13-7-3-4-10(13)8-15/h2-8H,1H3
• InChI Key： PEUZPVMFYYNHCZ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.06900
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.82000
• LogP: 3.02960